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Compound of Interest

Compound Name: MAO-B-IN-8

Cat. No.: B2513065

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and storage
of MAO-B-IN-8, a potent and reversible inhibitor of monoamine oxidase-B (MAO-B). Adherence
to these guidelines will ensure the stability and efficacy of the compound for use in
neurodegenerative disease research.

Physicochemical Properties and Storage

MAO-B-IN-8 is a small molecule with the following properties:

Property Value

Molecular Formula C18H1606

Molecular Weight 328.32 g/mol [1][2]

CAS Number 1638956-60-1[1][3]

Appearance Solid powder

Purity >98% (as determined by HPLC)[2]

Proper storage is critical to maintain the integrity of MAO-B-IN-8. The following storage
conditions are recommended:
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Form Storage Temperature Shelf Life

Solid Powder -20°C Up to 3 years[4]
In Solvent -80°C Up to 6 months[1]
-20°C Up to 1 month[1]

Dissolution Protocol

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of MAO-
B-IN-8 due to the compound's high solubility in this solvent.

Materials:

e MAO-B-IN-8 powder

e Anhydrous, high-purity DMSO

 Sterile polypropylene or glass vials

o Calibrated analytical balance

» \ortex mixer

e Sonicator (optional)

» Sterile, filtered pipette tips

Procedure for Preparing a 10 mM Stock Solution:

o Calculate the required mass: Use the following formula to determine the mass of MAO-B-IN-
8 needed to prepare the desired volume of a 10 mM stock solution: Mass (mg) = 10 mmol/L *
Volume (mL) * 0.001 L/mL * 328.32 g/mol * 1000 mg/g

o Example: To prepare 1 mL of a 10 mM stock solution, 3.28 mg of MAO-B-IN-8 is required.

» Weigh the compound: Accurately weigh the calculated mass of the MAO-B-IN-8 powder and
transfer it to a sterile vial.
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¢ Add solvent: Add the calculated volume of DMSO to the vial.

e Dissolve the compound: Tightly cap the vial and vortex for 1-2 minutes until the compound is
completely dissolved. If the compound does not fully dissolve, the following steps can be
taken:

o Gently warm the vial in a 37°C water bath for 5-10 minutes and vortex again.
o Use a sonicator for 5-10 minutes to aid dissolution.[5]
 Visual inspection: Ensure the solution is clear and free of any particulate matter.

Solubility Data:

Solvent Maximum Solubility

DMSO =>112.5 mg/mL (342.7 mM)[3]

> 125 mg/mL (380.73 mM)[6]

Storage and Handling of Stock Solutions

To prevent degradation and maintain the activity of MAO-B-IN-8 stock solutions, the following
storage and handling procedures are recommended:

¢ Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
crucial to aliquot the stock solution into smaller, single-use volumes.

o Storage: Store the aliquots in tightly sealed vials at -80°C for long-term storage (up to 6
months) or at -20°C for short-term storage (up to 1 month).[1]

¢ Light protection: Protect the stock solutions from light.

e Thawing: When ready to use, thaw an aliquot at room temperature. Any unused portion of
the thawed aliquot should be discarded.

Experimental Workflow
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The following diagram illustrates the workflow for the dissolution and storage of MAO-B-IN-8.

Stock Solution Preparation Storage

Weigh MAO-B-IN-8 Powder Add DMSO Ensure Complete Dissolution | (/A NEWAESSESIINRy NN Store at -80°C or -20°C

Click to download full resolution via product page

Dissolution and storage workflow for MAO-B-IN-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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